3-(Bis(2-chloroethyl)amino)benzonitrile
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Description
3-(Bis(2-chloroethyl)amino)benzonitrile is a chemical compound with the molecular formula C11H12Cl2N2. It is known for its applications in various fields, including chemistry, biology, and medicine. The compound is characterized by the presence of a benzonitrile group and two 2-chloroethyl groups attached to an amino group.
Properties
CAS No. |
24813-12-5 |
|---|---|
Molecular Formula |
C11H12Cl2N2 |
Molecular Weight |
243.13 g/mol |
IUPAC Name |
3-[bis(2-chloroethyl)amino]benzonitrile |
InChI |
InChI=1S/C11H12Cl2N2/c12-4-6-15(7-5-13)11-3-1-2-10(8-11)9-14/h1-3,8H,4-7H2 |
InChI Key |
BJHSIFWFTJDBDC-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC(=C1)N(CCCl)CCCl)C#N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(Bis(2-chloroethyl)amino)benzonitrile typically involves the reaction of benzonitrile with bis(2-chloroethyl)amine. The reaction is carried out under controlled conditions to ensure the desired product is obtained with high purity. Common reagents used in this synthesis include solvents like dichloromethane and catalysts such as triethylamine.
Industrial Production Methods
In industrial settings, the production of 3-(Bis(2-chloroethyl)amino)benzonitrile follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and precise control of reaction parameters to achieve high yields. The compound is then purified using techniques like distillation and recrystallization.
Chemical Reactions Analysis
Types of Reactions
3-(Bis(2-chloroethyl)amino)benzonitrile undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form different products depending on the oxidizing agent used.
Reduction: Reduction reactions can lead to the formation of amines and other derivatives.
Substitution: The chloroethyl groups can be substituted with other functional groups through nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Reducing agents like lithium aluminum hydride and sodium borohydride are often used.
Substitution: Nucleophiles such as sodium hydroxide and ammonia are employed in substitution reactions.
Major Products Formed
The major products formed from these reactions include various amines, nitriles, and substituted benzonitriles, depending on the specific reaction conditions and reagents used.
Scientific Research Applications
3-(Bis(2-chloroethyl)amino)benzonitrile has several applications in scientific research:
Chemistry: It is used as a reagent in organic synthesis and as an intermediate in the production of other chemical compounds.
Biology: The compound is studied for its potential biological activities, including its effects on cellular processes.
Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the treatment of certain diseases.
Industry: It is used in the manufacture of pharmaceuticals, agrochemicals, and other industrial products.
Mechanism of Action
The mechanism of action of 3-(Bis(2-chloroethyl)amino)benzonitrile involves its interaction with molecular targets in cells. The compound can form covalent bonds with nucleophilic sites in proteins and DNA, leading to changes in cellular functions. The pathways involved in its action include the inhibition of specific enzymes and the disruption of cellular signaling processes.
Comparison with Similar Compounds
Similar Compounds
- 3-(Bis(2-chloroethyl)amino)benzamide
- 3-(Bis(2-chloroethyl)amino)benzoic acid
- 3-(Bis(2-chloroethyl)amino)benzaldehyde
Uniqueness
3-(Bis(2-chloroethyl)amino)benzonitrile is unique due to its specific structure, which allows it to interact with a wide range of molecular targets. Its chloroethyl groups make it particularly reactive in substitution reactions, and its benzonitrile group provides stability and specificity in its interactions.
This compound’s versatility and reactivity make it a valuable tool in various scientific and industrial applications.
Biological Activity
3-(Bis(2-chloroethyl)amino)benzonitrile, also known as a nitrogen mustard derivative, has garnered attention in the field of medicinal chemistry due to its potential biological activities, particularly in cancer therapy. This compound is characterized by its ability to interact with cellular macromolecules, leading to significant biological effects. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, case studies, and relevant research findings.
- Molecular Formula : C11H12Cl2N2
- Molecular Weight : 243.13 g/mol
- CAS Number : 24813-12-5
- IUPAC Name : 3-[bis(2-chloroethyl)amino]benzonitrile
The biological activity of 3-(Bis(2-chloroethyl)amino)benzonitrile is primarily attributed to its ability to form covalent bonds with nucleophilic sites in proteins and DNA. This interaction leads to:
- Alkylation of DNA : The chloroethyl groups are known to undergo nucleophilic substitution reactions, resulting in the formation of DNA cross-links. This mechanism is crucial for its cytotoxic effects against cancer cells.
- Inhibition of Enzymatic Activity : The compound has been shown to inhibit specific enzymes involved in cell cycle regulation and apoptosis, contributing to its antitumor properties.
Anticancer Activity
Research indicates that 3-(Bis(2-chloroethyl)amino)benzonitrile exhibits significant cytotoxicity against various cancer cell lines. For instance:
- In studies involving breast carcinoma and colon carcinoma cell lines, the compound demonstrated a cytotoxicity differential significantly higher than control compounds, suggesting its potential use in targeted cancer therapies .
Case Studies
- Suicide Gene Therapy : In a study assessing prodrugs for suicide gene therapy, derivatives similar to 3-(Bis(2-chloroethyl)amino)benzonitrile were employed. These prodrugs exhibited enhanced cytotoxicity in tumor cells expressing specific enzymes, highlighting the compound's role in improving therapeutic efficacy .
- HDAC Inhibition : Another study identified related compounds that serve as potent inhibitors of histone deacetylases (HDACs), which are critical in regulating gene expression related to cancer progression. The compound's structural characteristics allow it to function similarly, suggesting potential applications in epigenetic therapy .
Comparative Analysis
The following table summarizes the biological activities and mechanisms of action of 3-(Bis(2-chloroethyl)amino)benzonitrile compared to similar compounds:
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
